![molecular formula C14H19ClN2O3S B5795789 N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-cyclohexylglycinamide](/img/structure/B5795789.png)
N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-cyclohexylglycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~2~-[(4-chlorophenyl)sulfonyl]-N~2~-cyclohexylglycinamide, commonly known as CGP-37157, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzothiazepine derivatives and is a selective inhibitor of the mitochondrial Na+/Ca2+ exchanger.
Mechanism of Action
CGP-37157 selectively inhibits the mitochondrial Na+/Ca2+ exchanger, which is responsible for regulating the exchange of calcium and sodium ions across the mitochondrial membrane. By inhibiting this transporter, CGP-37157 reduces the influx of calcium ions into the mitochondria, thereby reducing mitochondrial calcium overload and preventing cell damage.
Biochemical and Physiological Effects:
CGP-37157 has been found to have several biochemical and physiological effects. It reduces mitochondrial calcium overload, which prevents the activation of mitochondrial permeability transition pores and subsequent cell death. It also reduces the production of reactive oxygen species, which are known to cause oxidative stress and damage to cells. Additionally, it has been found to improve mitochondrial respiration and ATP production.
Advantages and Limitations for Lab Experiments
CGP-37157 has several advantages for lab experiments. It is a selective inhibitor of the mitochondrial Na+/Ca2+ exchanger, which allows for specific targeting of this transporter. It is also relatively stable and can be easily synthesized in large quantities. However, the main limitation of CGP-37157 is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on CGP-37157. One area of interest is its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are needed to determine the optimal dosage and administration route for CGP-37157 in these diseases. Another area of interest is its potential use in improving cardiac function in heart failure patients. Future studies could investigate the effectiveness of CGP-37157 in improving cardiac function and reducing mortality in these patients. Additionally, further research is needed to develop more water-soluble derivatives of CGP-37157, which would make it easier to administer in vivo.
Synthesis Methods
The synthesis of CGP-37157 involves the reaction of 4-chlorobenzenesulfonyl chloride with cyclohexylglycine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-aminothiophenol to yield CGP-37157.
Scientific Research Applications
CGP-37157 has been extensively studied for its potential therapeutic applications in various diseases such as heart failure, stroke, and neurodegenerative disorders. It has been shown to have neuroprotective effects by reducing mitochondrial calcium overload, which is a major cause of neuronal damage in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it has been found to improve cardiac function by reducing calcium overload in cardiac mitochondria.
Properties
IUPAC Name |
2-[(4-chlorophenyl)sulfonyl-cyclohexylamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O3S/c15-11-6-8-13(9-7-11)21(19,20)17(10-14(16)18)12-4-2-1-3-5-12/h6-9,12H,1-5,10H2,(H2,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOASLZCYBSOQNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N(CC(=O)N)S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.